Cas no 1797333-39-1 (N-(1-cyano-1-methylbutyl)-5-methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-(1-cyano-1-methylbutyl)-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 1797333-39-1
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 6192824
• PubChem ID: 75454583
• Update Time: 2025-05-19

N-(1-cyano-1-methylbutyl)-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1651892217
• 1797333-39-1
• N-(2-cyanopentan-2-yl)-5-methyl-1,2-oxazole-3-carboxamide
• EN300-26685578
• N-(1-cyano-1-methylbutyl)-5-methyl-1,2-oxazole-3-carboxamide
• AKOS033505876

• Inchi： 1S/C11H15N3O2/c1-4-5-11(3,7-12)13-10(15)9-6-8(2)16-14-9/h6H,4-5H2,1-3H3,(H,13,15)
• InChI Key： QJPHPEPZWOMVNI-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)ON=1)NC(C#N)(C)CCC

Computed Properties

• Exact Mass: 221.116426730g/mol
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.9Ų

Additional information on N-(1-cyano-1-methylbutyl)-5-methyl-1,2-oxazole-3-carboxamide

Comprehensive Overview of N-(1-cyano-1-methylbutyl)-5-methyl-1,2-oxazole-3-carboxamide (CAS No. 1797333-39-1)

The compound N-(1-cyano-1-methylbutyl)-5-methyl-1,2-oxazole-3-carboxamide (CAS No. 1797333-39-1) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This oxazole-carboxamide derivative is characterized by its cyano-functionalized alkyl chain and 5-methyl-1,2-oxazole core, which contribute to its distinct chemical properties. Researchers and industry professionals are increasingly interested in this compound for its potential role in pharmaceutical intermediates, agrochemical formulations, and material science innovations.

One of the most frequently searched questions regarding this compound relates to its synthetic pathway. The synthesis of N-(1-cyano-1-methylbutyl)-5-methyl-1,2-oxazole-3-carboxamide typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The cyano group in the molecule is particularly noteworthy, as it often serves as a versatile handle for further chemical modifications. This aspect makes the compound valuable for medicinal chemistry applications, where researchers explore its potential as a bioactive scaffold.

In the context of current scientific trends, N-(1-cyano-1-methylbutyl)-5-methyl-1,2-oxazole-3-carboxamide aligns with the growing interest in heterocyclic compounds with nitrogen-rich architectures. The 1,2-oxazole moiety, in particular, has been the subject of numerous studies due to its presence in various biologically active molecules. This has led to increased searches for information about the compound's structure-activity relationships and potential therapeutic applications. While not a pharmaceutical itself, its structural features make it an interesting candidate for further investigation in drug discovery programs.

The physicochemical properties of 1797333-39-1 are another area of frequent inquiry. The compound typically presents as a crystalline solid with specific solubility characteristics that influence its handling and application. Its molecular weight and logP value suggest moderate lipophilicity, which is an important consideration for researchers evaluating its potential uses. These properties are crucial for professionals working in formulation development or process chemistry, where understanding a compound's physical behavior is essential.

From an industrial perspective, N-(1-cyano-1-methylbutyl)-5-methyl-1,2-oxazole-3-carboxamide has attracted attention in the field of specialty chemicals. Manufacturers and suppliers often search for information about its commercial availability, purity specifications, and storage conditions. The compound's stability under various environmental conditions is particularly important for potential applications in performance materials or as a chemical building block in more complex syntheses.

Recent advancements in computational chemistry have also brought attention to compounds like 1797333-39-1. Researchers are increasingly using molecular modeling techniques to predict the behavior of such molecules before laboratory synthesis. This approach aligns with the current emphasis on green chemistry principles and sustainable molecular design. The compound's relatively complex structure makes it an interesting subject for quantum chemical calculations and molecular dynamics simulations.

Quality control aspects of N-(1-cyano-1-methylbutyl)-5-methyl-1,2-oxazole-3-carboxamide represent another area of professional interest. Analytical methods for characterizing this compound typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for ensuring the compound's chemical identity and purity profile, especially when used in research or industrial applications where precise specifications are required.

The patent landscape surrounding 1797333-39-1 and related compounds reveals growing intellectual property activity. While specific applications may be protected, the general class of oxazole-carboxamide derivatives continues to be explored for various uses. This has led to increased searches for information about the compound's patent status and potential freedom-to-operate considerations in different jurisdictions.

In the academic sphere, N-(1-cyano-1-methylbutyl)-5-methyl-1,2-oxazole-3-carboxamide serves as an excellent example for teaching advanced concepts in organic chemistry and medicinal chemistry. Its structure incorporates multiple functional groups that demonstrate important principles of molecular design and retrosynthetic analysis. Educators and students alike search for information about such compounds to enhance their understanding of structure-property relationships in complex organic molecules.

Looking forward, the scientific community continues to explore the potential of 1797333-39-1 and related structures. As research in functional materials and bioactive compounds advances, the unique features of this molecule may find new applications. The compound represents an interesting case study in how molecular complexity can be strategically designed to achieve specific chemical or physical properties, making it a subject of ongoing interest across multiple scientific disciplines.